N-(2-fluorobenzyl)-2-[3-(4-fluoro-2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetamide

Specification

• Molecular Formula: C20H17F2N3O3
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 2-[3-(4-fluoro-2-methoxyphenyl)-6-oxopyridazin-1-yl]-N-[(2-fluorophenyl)methyl]acetamide
• Standard InChI: InChI=1S/C20H17F2N3O3/c1-28-18-10-14(21)6-7-15(18)17-8-9-20(27)25(24-17)12-19(26)23-11-13-4-2-3-5-16(13)22/h2-10H,11-12H2,1H3,(H,23,26)
• Standard InChI Key: FOOLKWIISSFFHZ-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)F)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=C3F
• Canonical SMILES: COC1=C(C=CC(=C1)F)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=C3F

Introduction

N-(2-fluorobenzyl)-2-[3-(4-fluoro-2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetamide is a complex organic compound with a molecular formula of C20H17F2N3O3 and a molecular weight of 385.4 g/mol. This compound belongs to the class of pyridazinone derivatives, which have garnered significant attention in scientific research due to their potential biological activities and applications.

Chemical Data Table

Property	Value
CAS Number	1232802-29-7
Molecular Formula	C20H17F2N3O3
Molecular Weight	385.4 g/mol
Density	Not Available
Boiling Point	Not Available
Melting Point	Not Available

Synthesis and Preparation

The synthesis of pyridazinone derivatives typically involves multi-step organic reactions. A common synthetic route includes the formation of the pyridazinone core through the cyclization of appropriate hydrazine derivatives with diketones under acidic or basic conditions. The introduction of the fluoro-methoxyphenyl group can be achieved via electrophilic aromatic substitution reactions using fluorinated and methoxylated benzene derivatives. The final step involves the acylation of the pyridazinone derivative with an appropriate acylating agent to form the acetamide moiety.